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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium tetrabromide (TiBr₄) is a highly reactive, hygroscopic, and corrosive solid that serves

as a versatile Lewis acid catalyst in various organic syntheses. Its utility in research and

development is significant; however, its hazardous properties necessitate strict adherence to

safety protocols to prevent injury and property damage. These application notes provide

detailed procedures and safety information for handling, storing, and disposing of titanium

tetrabromide in a laboratory setting.

Hazard Identification and Quantitative Data
Titanium tetrabromide poses several significant hazards. It reacts violently with water, releasing

corrosive hydrogen bromide gas.[1][2] It is corrosive and can cause severe skin burns and

serious eye damage.[3] Inhalation may lead to respiratory irritation and corrosive injuries to the

upper respiratory tract and lungs.
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Property Data Source(s)

Chemical Formula TiBr₄ [1]

Molar Mass 367.48 g/mol [1]

Appearance
Amber-yellow or orange, highly

hygroscopic solid
[4]

Melting Point 39 °C (102 °F) [1]

Boiling Point 230 °C (446 °F) [1]

Solubility
Decomposes in water. Soluble

in chlorocarbons and benzene.
[1]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage
[1][3]

GHS Precautionary Codes

P260, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310

[1][3]

Incompatibilities
Water, moisture, strong

oxidizing agents, strong bases.

Decomposition Products
Hydrogen bromide, metal

oxides.
[5]

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls

Fume Hood: All manipulations of titanium tetrabromide must be performed in a certified

chemical fume hood to control exposure to dust and corrosive vapors.

Glove Box: For procedures requiring an inert atmosphere to prevent reaction with moisture,

a glove box is essential.[6]
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Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[7]

Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,

nitrile gloves, inspected before use) are required.[7][8]

Respiratory Protection: In situations where the fume hood is not sufficient to control

exposure, a NIOSH-approved respirator with appropriate cartridges for acid gases should be

used.[3]

Experimental Protocols
Weighing and Dispensing Titanium Tetrabromide
This protocol outlines the procedure for safely weighing solid titanium tetrabromide.

Preparation:

Ensure the chemical fume hood is clean and functioning correctly.

Place a weighing balance inside the fume hood or have a dedicated balance for

hazardous materials.

Prepare all necessary equipment: spatulas, weighing paper or a tared, dry glass container,

and a waste container for contaminated items.

Don all required PPE.

Procedure:

Move the sealed container of titanium tetrabromide to the fume hood.

Carefully open the container, minimizing the creation of dust.
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Using a clean, dry spatula, transfer the desired amount of titanium tetrabromide to the

weighing paper or tared container.

Once the desired amount is weighed, securely close the main container.

Promptly use the weighed material in your experiment.

Cleanup:

Carefully clean the spatula and any contaminated surfaces with a dry cloth or paper towel,

which should then be disposed of as hazardous waste.

Wipe down the balance and the fume hood sash.

Preparation of a Titanium Tetrabromide Solution
This protocol describes the safe preparation of a solution of titanium tetrabromide in a non-

aqueous, compatible solvent.

Preparation:

This procedure should be performed in a glove box under an inert atmosphere (e.g., argon

or nitrogen) to prevent hydrolysis.

Select a dry, appropriate solvent (e.g., dichloromethane, chloroform, or bromine for

specific applications).[4][9] Ensure the solvent is anhydrous.

Have a clean, dry flask with a magnetic stir bar ready.

Don all required PPE.

Procedure:

Weigh the required amount of titanium tetrabromide following the protocol in section 4.1

within the glove box.

Add the anhydrous solvent to the flask.

Slowly and carefully add the weighed titanium tetrabromide to the solvent while stirring.
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Continue stirring until the solid is fully dissolved.

Seal the flask containing the solution.

Storage:

Store the solution in a clearly labeled, sealed container in a cool, dry, and dark place,

away from incompatible materials.

Quenching and Disposal of Titanium Tetrabromide
Waste
This protocol details the safe quenching of residual titanium tetrabromide and its disposal.

Preparation:

All quenching procedures must be performed in a chemical fume hood.

Prepare a quenching solution of isopropanol or ethanol.[10]

Have a container of ice and a larger container for an ice bath ready.

Don all required PPE.

Quenching Procedure:

Cool the vessel containing the titanium tetrabromide residue in an ice bath.

Slowly and carefully add the quenching solvent (isopropanol or ethanol) dropwise to the

residue. Be prepared for a vigorous reaction and the evolution of gas.[10]

Continue adding the quenching solvent until the reaction subsides.

Once the reaction has ceased, slowly add water dropwise to quench any remaining

reactive material.

Neutralize the resulting solution with a weak base, such as sodium bicarbonate, if

necessary.
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Disposal:

The neutralized waste should be collected in a designated hazardous waste container.

Label the waste container clearly with its contents.

Dispose of the waste through your institution's hazardous waste management program.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[3]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Spill: Evacuate the area. For a small spill, use a dry, non-reactive absorbent material (such

as sand or vermiculite) to contain the spill.[5] Do not use water.[5] For a large spill, contact

your institution's emergency response team.
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Safe Handling Workflow for Titanium Tetrabromide

1. Preparation

2. Handling & Experimentation

3. Cleanup & Disposal

4. Emergency Response

Don Appropriate PPE

Verify Fume Hood Operation

Gather All Necessary Materials

Weighing (in fume hood/glove box)

Dissolving (in inert atmosphere)

Performing Reaction

Quench Residual Reagent

Neutralize Waste

Dispose as Hazardous Waste

Spill

Contain with Inert Material

Personal Exposure

Administer First Aid

Notify Emergency Response Seek Medical Attention
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Caption: A logical workflow for the safe handling of titanium tetrabromide from preparation to

disposal.

Quenching Protocol for Titanium Tetrabromide Waste

Start: Residual TiBr4 in Reaction Vessel

Cool vessel in an ice bath

Slowly add isopropanol or ethanol dropwise

Does the reaction continue?

Yes

Slowly add water dropwise

No

Neutralize with weak base (e.g., NaHCO3)

Collect in hazardous waste container

Click to download full resolution via product page

Caption: A step-by-step protocol for safely quenching titanium tetrabromide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Titanium tetrabromide - Wikipedia [en.wikipedia.org]

2. Titanium_tetrabromide [chemeurope.com]

3. fishersci.com [fishersci.com]

4. Sciencemadness Discussion Board - Titanium tetrabromide synthesis - Powered by XMB
1.9.11 [sciencemadness.org]

5. datasheets.scbt.com [datasheets.scbt.com]

6. US5656338A - Liquid solution of TiBr4 in Br2 used as a precursor for the chemical vapor
deposition of titanium or titanium nitride - Google Patents [patents.google.com]

7. chemicalbook.com [chemicalbook.com]

8. scribd.com [scribd.com]

9. gordon.faculty.chemistry.harvard.edu [gordon.faculty.chemistry.harvard.edu]

10. kgroup.du.edu [kgroup.du.edu]

To cite this document: BenchChem. [Application Notes and Protocols for the Safe Handling
of Titanium Tetrabromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13741411#safety-precautions-for-working-with-
titanium-tetrabromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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